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Compound of Interest

Compound Name: rac-Vofopitant-d3

Cat. No.: B12394611 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

with the mass spectrometry signal of rac-Vofopitant-d3.

Frequently Asked Questions (FAQs)
Q1: What are the expected molecular weight and exact mass of rac-Vofopitant-d3?

A1: The non-deuterated form, Vofopitant, has a molecular formula of C₂₁H₂₃F₃N₆O and a molar

mass of approximately 432.45 g/mol .[1] For rac-Vofopitant-d3, assuming the replacement of

three hydrogen atoms with deuterium, the molecular formula is C₂₁H₂₀D₃F₃N₆O. The expected

monoisotopic mass and average molecular weight are detailed in the table below.

Q2: What are the common adducts I should look for in the mass spectrum of rac-Vofopitant-
d3?

A2: In positive ion mode electrospray ionization (ESI+), you can typically expect to see the

protonated molecule [M+H]⁺. Other common adducts include the sodium adduct [M+Na]⁺ and

the potassium adduct [M+K]⁺. In negative ion mode (ESI-), the deprotonated molecule [M-H]⁻

might be observed, although protonation is often more favorable for molecules with amine

groups like Vofopitant.

Q3: My rac-Vofopitant-d3 signal is showing a distribution of isotopic peaks. Is this normal?
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A3: Yes, this is completely normal. The isotopic distribution is a result of the natural abundance

of isotopes for each element in the molecule (e.g., ¹³C, ¹⁵N, ²H). For a deuterated compound

like rac-Vofopitant-d3, you will also see peaks corresponding to different numbers of

deuterium atoms if the isotopic purity is less than 100%.

Q4: Can the position of the deuterium labels on rac-Vofopitant-d3 affect my results?

A4: Absolutely. If the deuterium atoms are on labile sites, such as on a heteroatom (N-D or O-

D) or an acidic carbon, they can exchange with protons from the solvent. This phenomenon,

known as H/D exchange, can lead to a decrease in the intensity of your target m/z and an

increase in the signal of the non-deuterated or partially deuterated forms.

Quantitative Data Summary

Identifier
Chemical

Formula

Monoisoto

pic Mass

(Da)

Average

Molecular

Weight (

g/mol )

Expected

[M+H]⁺

(m/z)

Expected

[M+Na]⁺

(m/z)

Expected

[M+K]⁺

(m/z)

Vofopitant
C₂₁H₂₃F₃N

₆O
432.1889 432.45 433.1962 455.1781 471.1521

rac-

Vofopitant-

d3

C₂₁H₂₀D₃F

₃N₆O
435.2077 435.47 436.2150 458.1969 474.1709

Troubleshooting Guides
Issue 1: No Signal or Very Low Signal Intensity for rac-
Vofopitant-d3
This is a common issue that can arise from several factors throughout the analytical workflow.

Follow this step-by-step guide to diagnose and resolve the problem.

Troubleshooting Workflow:
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Start: No/Low Signal

1. Check Mass Spectrometer
- Is it tuned and calibrated?

- Are the source parameters appropriate?

2. Verify LC System
- Is there sufficient mobile phase?

- Is the column equilibrated?
- Is the injection volume correct?

MS OK

3. Examine Sample Preparation
- Was the correct concentration prepared?
- Is the compound stable in the solvent?

- Has the sample degraded?

LC OK

4. Consider Compound Properties
- Is the ionization mode correct?

- Is there significant ion suppression?

Sample OK

Solution Found

Issue Identified
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Potential Fragments

[M+H]⁺ m/z 436.2

Fragment 1 C₁₂H₁₁F₃N₆O⁺ m/z 312.1
Loss of C₉H₁₂N

(phenylpiperidine)

Fragment 2 C₉H₁₂N⁺ m/z 134.1
Cleavage of

benzylic C-N bond Fragment 3 C₇H₇⁺ m/z 91.1Loss of C₂H₅N

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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